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Get Quote

CAS Number: 4519-28-2

This guide provides an in-depth exploration of Tetramethylphosphonium bromide, a versatile
quaternary phosphonium salt. Intended for researchers, scientists, and professionals in drug
development and fine chemical synthesis, this document synthesizes critical technical data,
field-proven insights, and detailed methodologies. We will delve into its fundamental properties,
synthesis, and key applications, with a focus on the causality behind experimental choices to
ensure both scientific integrity and practical utility.

Core Molecular and Physical Characteristics

Tetramethylphosphonium bromide, with the chemical formula (CHs)4PBr, is a white,
hygroscopic crystalline solid.[1][2] Its molecular structure consists of a central phosphorus atom
bonded to four methyl groups, forming a positively charged tetramethylphosphonium cation,
and a bromide anion. This ionic nature is fundamental to its physical properties and chemical
reactivity.
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Physicochemical Properties

A summary of the key physicochemical properties of Tetramethylphosphonium bromide is
presented in the table below. This data is essential for its handling, storage, and application in
various chemical reactions.

Property Value Source(s)
CAS Number 4519-28-2 [1][2][3]
Molecular Formula CaH12BrP [2][3]
Molecular Weight 171.02 g/mol [21[3114]
Appearance White, crystalline solid [1]
Solubility Water-soluble [1114]
Sensitivity Hygroscopic [4]

Note: Due to its hygroscopic nature, it is imperative to store Tetramethylphosphonium
bromide under an inert atmosphere, away from moisture and oxidizing agents.[4]

Structural and Spectroscopic Elucidation

The structural integrity and purity of Tetramethylphosphonium bromide are typically
confirmed using a combination of spectroscopic and analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 3P NMR spectroscopy is a powerful tool
for characterizing phosphonium salts. A single resonance is expected for the
tetramethylphosphonium cation, with its chemical shift providing information about the
electronic environment of the phosphorus atom. *H and 3C NMR spectra will show
characteristic signals for the methyl groups attached to the phosphorus atom.[5][6]

« Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy can confirm the presence
of the tetramethylphosphonium cation through its characteristic C-H stretching and bending
vibrations of the methyl groups, as well as vibrations of the P-C bonds.[4]
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» Single-Crystal X-ray Diffraction: This technique provides definitive information about the
three-dimensional arrangement of the tetramethylphosphonium cations and bromide anions
in the crystal lattice.[4]

Synthesis of Tetramethylphosphonium Bromide

The primary and most straightforward synthesis of Tetramethylphosphonium bromide
involves the quaternization of trimethylphosphine with methyl bromide.[1][4] This is a classic
example of a nucleophilic substitution reaction where the phosphorus atom of
trimethylphosphine acts as the nucleophile.

Classical Synthesis Protocol
Reaction: P(CHs)s + CHsBr — [(CH3)4P]*Br-

Materials:

o Trimethylphosphine (P(CHs)3)

e Methyl bromide (CHsBr)

e Anhydrous, aprotic solvent (e.g., diethyl ether, THF)
Procedure:

 In a flame-dried, three-necked flask equipped with a magnetic stirrer, a condenser, and an
addition funnel, dissolve trimethylphosphine in the anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath.

» Slowly add a solution of methyl bromide in the same solvent to the stirred trimethylphosphine
solution.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or until the reaction is complete (monitoring by TLC or 3P NMR is
recommended).
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e The product, Tetramethylphosphonium bromide, will precipitate out of the solution as a
white solid.

o Collect the solid by filtration, wash with cold anhydrous solvent to remove any unreacted
starting materials, and dry under vacuum.

Causality of Experimental Choices:

e Anhydrous Conditions: The reaction is performed under anhydrous conditions to prevent side
reactions, as phosphines can be sensitive to moisture and air.

e Inert Atmosphere: An inert atmosphere is crucial to prevent the oxidation of
trimethylphosphine.

e Aprotic Solvent: An aprotic solvent is used as it will not participate in the reaction and can
facilitate the precipitation of the ionic product.

Alternative Synthetic Routes

While the classical method is prevalent, alternative "green” chemistry approaches are being
explored to minimize solvent waste and energy consumption. These include:

o Mechanochemical Synthesis: This solvent-free method utilizes mechanical energy, such as
ball milling, to drive the reaction between the reactants.[4]

o Electrochemical Synthesis: This technique employs electrical energy to facilitate the reaction,
often under milder conditions and with a reduction in the need for chemical oxidants or
catalysts.[4]

Key Applications in Research and Development

Tetramethylphosphonium bromide is a valuable reagent in organic synthesis, primarily
utilized as a precursor for ylide generation in the Wittig reaction and as a phase-transfer
catalyst.

Precursor for the Wittig Reaction
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The Wittig reaction is a cornerstone of alkene synthesis, enabling the formation of a carbon-
carbon double bond from a carbonyl compound and a phosphonium ylide.[7][8]
Tetramethylphosphonium bromide is the precursor to methylenetrimethylphosphine, a key
ylide for introducing a methylene group.

Workflow for Ylide Generation and Wittig Reaction:
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(e.g., n-BuLi) Alkene

R2C=CH2

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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